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Compound of Interest

Compound Name:
2',6'-Dihydroxy-4,4'-

dimethoxychalcone

Cat. No.: B1233953 Get Quote

For Research, Scientific, and Drug Development Professionals

Chemical Identification
This document provides a technical overview of 2',6'-Dihydroxy-4,4'-dimethoxychalcone, a

naturally occurring chalcone. Due to a lack of extensive research on this specific molecule, this

guide also incorporates data from closely related chalcone derivatives to provide a broader

context for its potential biological activities.

Identifier Value

CAS Number 20621-49-2

IUPAC Name
(2E)-1-(2,6-Dihydroxy-4-methoxyphenyl)-3-(4-

methoxyphenyl)-2-propen-1-one

Molecular Formula C₁₇H₁₆O₅

Molecular Weight 300.31 g/mol

Known Synonyms
(E)-1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one

1-(2,6-dihydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
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(E)-2',6'-Dihydroxy-4,4'-dimethoxychalcone

Gymnogrammene

Synthesis
The synthesis of 2',6'-Dihydroxy-4,4'-dimethoxychalcone can be achieved via a Claisen-

Schmidt condensation reaction. This method involves the base-catalyzed reaction of a

substituted acetophenone with a substituted benzaldehyde.

Experimental Protocol: Claisen-Schmidt Condensation
This protocol is adapted from the synthesis of structurally similar chalcones and may require

optimization for this specific compound.

Materials:

2,6-Dihydroxy-4-methoxyacetophenone

4-Methoxybenzaldehyde

Sodium hydroxide (NaOH)

Ethanol

Hydrochloric acid (HCl)

Diethyl ether

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

n-hexane and acetone for elution

Procedure:

In a round-bottom flask, dissolve 2,6-Dihydroxy-4-methoxyacetophenone (1 equivalent) and

4-Methoxybenzaldehyde (1 equivalent) in ethanol.
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To this stirred solution, add an aqueous solution of sodium hydroxide (e.g., 50% w/v).

Continue stirring the reaction mixture at room temperature for 24-48 hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into a beaker containing crushed ice and acidify

with dilute HCl until the pH is acidic.

The precipitated crude product is then collected by filtration, washed with cold water, and

dried.

Further purification can be achieved by column chromatography on silica gel, using a solvent

system such as n-hexane:acetone to elute the desired compound.

The structure of the purified product should be confirmed by spectroscopic methods (¹H-

NMR, ¹³C-NMR, IR, and Mass Spectrometry).

Biological Activity and Potential Applications
Direct quantitative biological data for 2',6'-Dihydroxy-4,4'-dimethoxychalcone is not readily

available in the cited literature. However, the broader class of hydroxylated and methoxylated

chalcones exhibits a wide range of pharmacological activities. The data presented below is for

structurally related compounds and should be considered indicative of potential, rather than

confirmed, activity for 2',6'-Dihydroxy-4,4'-dimethoxychalcone.

Potential Anti-Inflammatory Activity
A related dihydrochalcone, 2′,6′-dihydroxy-4′-methoxydihydrochalcone (DHMDC), has been

shown to possess anti-inflammatory properties.
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Compound Assay Cell Line/Model Observed Effect

2′,6′-dihydroxy-4′-

methoxydihydrochalco

ne

LPS-induced

inflammation

Macrophages (RAW

264.7) and neutrophils

Significant reduction

in IL-1β, TNF, and

nitrite levels.

2′,6′-dihydroxy-4′-

methoxydihydrochalco

ne

Carrageenan-induced

inflammation
Male Swiss mice

Significant reduction

in neutrophil

migration.

Potential Anticancer and Cytotoxic Activity
Various methoxylated chalcones have demonstrated cytotoxic effects against cancer cell lines.

For instance, 2′,4-dihydroxy-4′,6′-dimethoxy-chalcone has been shown to inhibit breast cancer

cell growth.

Compound Cell Line Activity

2′,4-dihydroxy-4′,6′-dimethoxy-

chalcone

Luminal A and triple-negative

breast cancer cells

Selective inhibition of

proliferation, induction of

autophagy and intrinsic

apoptosis.

Asymmetric Catalysis
2',6'-Dihydroxy-4,4'-dimethoxychalcone has been utilized as a substrate in asymmetric

catalysis. It can be cyclized to the naturally occurring flavanone, naringenin-4',7-dimethyl ether,

with up to 64% enantiomeric excess using cinchona alkaloids as chiral Brønsted base

mediators.

Putative Signaling Pathways
While the specific signaling pathways modulated by 2',6'-Dihydroxy-4,4'-dimethoxychalcone
have not been elucidated, based on the activities of related chalcones, it can be hypothesized

that it may interact with key inflammatory and cell survival pathways.

Hypothetical Anti-Inflammatory Signaling Pathway
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Many chalcones exert their anti-inflammatory effects by modulating the NF-κB signaling

pathway. A potential mechanism is the inhibition of IκBα phosphorylation, which prevents the

translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-

inflammatory genes.
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To cite this document: BenchChem. [Preliminary Technical Data Sheet: 2',6'-Dihydroxy-4,4'-
dimethoxychalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233953#2-6-dihydroxy-4-4-dimethoxychalcone-cas-
number-and-known-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233953?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

